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Compound of Interest

Compound Name: Chitinovorin B

Cat. No.: B15593803

Get Quote

A Note on Nomenclature: The initial request specified "Chitinovorin B." Following a

comprehensive search, no compound of this name was identified in the scientific literature. It is

presumed that this was a typographical error and the intended compound was Enniatin B, a

well-researched mycotoxin with significant interest in cancer research. The following application

notes and protocols are therefore provided for Enniatin B.

Introduction
Enniatin B is a cyclic hexadepsipeptide mycotoxin produced by various Fusarium species.[1] It

is a frequent contaminant in cereals and grain-based products.[2] Enniatin B exhibits a range of

biological activities, including antibacterial, antifungal, anthelmintic, and insecticidal properties.

[1][3] Of particular interest to researchers is its potent cytotoxic activity against a variety of

mammalian cell lines, which has led to investigations into its potential as an anticancer agent.

[1][4]

Enniatin B's primary mechanism of action is attributed to its ionophoric properties, allowing it to

transport mono- and divalent cations across cellular membranes, thereby disrupting ion

homeostasis.[1][2] This disruption triggers a cascade of cellular events, including the induction

of apoptosis, cell cycle arrest, and mitochondrial dysfunction.[2][5]
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These application notes provide an overview of the in vitro applications of Enniatin B, focusing

on its cytotoxic effects. Detailed protocols for key cell-based assays are provided to guide

researchers in determining its effective dosage and understanding its mechanism of action.

Data Presentation: In Vitro Cytotoxicity of Enniatin B
The cytotoxic potency of Enniatin B varies depending on the cell line and the duration of

exposure. The half-maximal inhibitory concentration (IC50) is a common measure of a

compound's cytotoxicity. The following table summarizes reported IC50 values for Enniatin B in

various cancer and non-cancer cell lines.
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Cell Line Cell Type
Assay
Duration

IC50 (µM) Reference

Caco-2

Human

colorectal

adenocarcinoma

24h 10.8 [6]

Caco-2

Human

colorectal

adenocarcinoma

72h 0.8 - >30 [1][6]

HT-29
Human colon

carcinoma
24h 16.6 [6]

HT-29
Human colon

carcinoma
48h 2.8 [7]

HT-29
Human colon

carcinoma
72h 3.7 [6]

HepG2
Human liver

carcinoma
24h 435.9 [7]

HepG2
Human liver

carcinoma
48h 24.3 [6]

HepG2
Human liver

carcinoma
72h 8.5 [6]

MRC-5
Human lung

fibroblast
24h 9.8 [7]

MRC-5
Human lung

fibroblast
72h 4.5 - 4.7 [6][7]

CHO-K1
Chinese hamster

ovary
24h 4.53 [6]

CHO-K1
Chinese hamster

ovary
72h 2.47 [6]

CCF-STTG1
Human

astrocytoma
Not Specified 8.9 [7]
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Experimental Protocols
Cell Viability Assessment using MTT Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

method used to assess cell metabolic activity, which is an indicator of cell viability.[8]

Materials:

Cells of interest

Complete culture medium (e.g., DMEM with 10% FBS, 1% penicillin/streptomycin)[2]

Enniatin B stock solution (dissolved in a suitable solvent like DMSO)[8]

MTT solution (5 mg/mL in PBS, sterile filtered)[8]

Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)[8]

96-well microtiter plates

Microplate reader

Protocol:

Cell Seeding: Seed cells in a 96-well plate at an optimal density (e.g., 1 x 10⁴ cells/well) and

allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).[2]

Treatment: Prepare serial dilutions of Enniatin B in complete culture medium to achieve the

desired final concentrations (e.g., 0.1 to 50 µM).[2] Remove the existing medium from the

wells and add 100 µL of the Enniatin B dilutions. Include vehicle control (medium with the

same concentration of DMSO used for the highest Enniatin B concentration) and untreated

control wells.

Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).[2]

MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and

incubate for 3-4 hours at 37°C.[8]
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Solubilization: After incubation with MTT, add 100 µL of solubilization solution to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a

microplate reader.

Data Analysis: Calculate cell viability as a percentage of the untreated control. Plot the

percentage of cell viability against the logarithm of the Enniatin B concentration to determine

the IC50 value.[2]

Cytotoxicity Assessment using LDH Assay
The Lactate Dehydrogenase (LDH) assay measures the release of LDH from damaged cells,

which is an indicator of cytotoxicity and loss of membrane integrity.

Materials:

Cells of interest

Complete culture medium

Enniatin B stock solution

96-well plates

LDH cytotoxicity assay kit (containing substrate, cofactor, and a tetrazolium salt)

Lysis buffer (for maximum LDH release control)

Microplate reader

Protocol:

Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. Include wells

for a "maximum LDH release" control (cells treated with lysis buffer) and a "spontaneous

LDH release" control (untreated cells).[9]
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Supernatant Collection: After the desired incubation period, centrifuge the plate at 250 x g for

5 minutes.[9]

LDH Reaction: Carefully transfer 50 µL of the supernatant from each well to a new 96-well

plate.[9]

Reagent Addition: Add 50 µL of the LDH reaction mixture to each well.[9]

Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.

[9]

Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.[9]

Data Analysis: The amount of formazan produced is proportional to the amount of LDH

released. Calculate the percentage of cytotoxicity relative to the maximum LDH release

control.

Apoptosis Assay using Annexin V-FITC and Propidium
Iodide (PI) Staining
This flow cytometry-based assay detects apoptosis by identifying the externalization of

phosphatidylserine (using Annexin V) and loss of membrane integrity (using PI).

Materials:

Cells of interest

Complete culture medium

Enniatin B stock solution

6-well plates

Annexin V-FITC Apoptosis Detection Kit

1X Binding Buffer

Phosphate-buffered saline (PBS)
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Flow cytometer

Protocol:

Cell Seeding and Treatment: Seed cells in 6-well plates and treat with desired concentrations

of Enniatin B for the chosen duration.

Cell Collection: After treatment, collect both adherent and floating cells. For adherent cells,

use a gentle cell scraper or trypsinization.[9]

Washing: Wash the collected cells with cold PBS.[9]

Resuspension: Resuspend the cells in 1X Binding Buffer.[9]

Staining: Add Annexin V-FITC and PI to the cell suspension according to the kit

manufacturer's instructions.[9]

Incubation: Incubate the cells for 15 minutes at room temperature in the dark.[9]

Analysis: Analyze the cells by flow cytometry. Annexin V-positive, PI-negative cells are in

early apoptosis, while Annexin V-positive, PI-positive cells are in late apoptosis or necrosis.

[9]

Visualizations
Experimental Workflow for In Vitro Cytotoxicity
Assessment
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Caption: Experimental workflow for assessing Enniatin B-induced cytotoxicity.

Signaling Pathways Modulated by Enniatin B
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Caption: Signaling pathways involved in Enniatin B-induced cytotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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